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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloropropane

Cat. No.: B089638

This guide provides detailed information for the safe handling and disposal of 1,1,1,3-
Tetrachloropropane waste, tailored for research, scientific, and drug development
professionals.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1,1,1,3-Tetrachloropropane?

Al: 1,1,1,3-Tetrachloropropane is classified as a flammable liquid and is harmful if swallowed.
It can cause serious eye irritation and skin irritation.[1][2] It is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Q2: What personal protective equipment (PPE) is required when handling 1,1,1,3-
Tetrachloropropane waste?

A2: A comprehensive PPE protocol is necessary to ensure personnel safety. This includes, but
is not limited to, safety goggles, chemical-resistant gloves, and protective clothing. In case of
potential inhalation exposure, a respirator may be required.

Q3: How should I store 1,1,1,3-Tetrachloropropane waste before disposal?

A3: Store 1,1,1,3-Tetrachloropropane waste in a tightly closed, compatible container.[1][2]
The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[1][2]
Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical name.
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Q4: What is the appropriate EPA hazardous waste code for 1,1,1,3-Tetrachloropropane

waste?

A4: As a spent halogenated solvent, 1,1,1,3-Tetrachloropropane waste likely falls under the
EPA hazardous waste codes FOO1 or FO02.[3][4][5] These codes are for spent halogenated
solvents from degreasing or other specific uses.[3][4][5] Always confirm with your institution's
environmental health and safety (EHS) department for precise classification.

Q5: Can I dispose of small amounts of 1,1,1,3-Tetrachloropropane waste down the drain?

A5: No, you should never dispose of 1,1,1,3-Tetrachloropropane or any halogenated solvent
down the drain.[6] This is harmful to the environment and is a violation of environmental
regulations. All waste must be collected and disposed of through a licensed hazardous waste
contractor.[6]

Troubleshooting Guides
Issue: Accidental Spill of 1,1,1,3-Tetrachloropropane
Solution:

» Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated to disperse vapors.

» Control Ignition Sources: As 1,1,1,3-Tetrachloropropane is flammable, eliminate all
potential ignition sources in the vicinity.[1][2]

» Don Appropriate PPE: Before attempting to clean the spill, responders must wear the
appropriate PPE as outlined in the data table below.

o Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the
spill.[4] Do not use combustible materials like sawdust.

o Collect and Dispose: Carefully collect the absorbed material into a designated, labeled
hazardous waste container.

» Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning
materials as hazardous waste.
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e Report: Report the spill to your institution's EHS department.
Issue: Improperly Labeled Waste Container
Solution:

Do Not Move: If you encounter a container with unknown contents, do not move it.

« |solate the Area: Secure the area to prevent accidental exposure.

e Consult EHS: Immediately contact your EHS department. They have the expertise and
equipment to safely identify and handle the unknown waste.

o Future Prevention: Ensure all personnel are trained on proper waste labeling procedures. All
hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name of all contents, and the approximate percentages of each component.

Data Presentation

Table 1: Personal Protective Equipment (PPE) for Handling 1,1,1,3-Tetrachloropropane
Waste
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Body Part PPE Specification Rationale
] . Protects against splashes and
Tightly fitting safety goggles or .
Eyes/Face ) vapors that can cause serious
a face shield.[1] S
eye irritation.[1][2]
Hand Chemical-resistant gloves Prevents skin contact which
ands
(e.g., Viton®, nitrile). can cause irritation.[1][2]
] ] Protects against accidental
Chemical-resistant apron or o
Body splashes and contamination of

lab coat.

personal clothing.

Respiratory

Use in a well-ventilated area. If
ventilation is inadequate or for
large spills, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Protects against inhalation of

harmful vapors.

Experimental Protocols

Protocol: Small-Scale Spill Cleanup of 1,1,1,3-Tetrachloropropane (<100 mL)

e Preparation:

o Ensure a chemical spill kit is readily available.

o Confirm the location of the nearest safety shower and eyewash station.

o Don the appropriate PPE as specified in Table 1.

e Procedure:

o If safe to do so, stop the source of the spill.

o Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads), starting from the outside and working inwards to prevent spreading.

o Allow the absorbent material to fully soak up the liquid.

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.echemi.com/sds/tetrachloropropane-temppid160704000328.html
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.echemi.com/sds/tetrachloropropane-temppid160704000328.html
https://www.benchchem.com/product/b089638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Using non-sparking scoops or tools, carefully collect the absorbed material.

o Place the contaminated absorbent material into a designated, leak-proof hazardous waste
container.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol). Place
the used cloth in the same hazardous waste container.

o Seal the hazardous waste container.

o Properly label the container with "Hazardous Waste," "1,1,1,3-Tetrachloropropane Spill
Debris," and the date.

e Post-Cleanup:
o Remove and dispose of contaminated PPE in the hazardous waste container.
o Wash hands thoroughly with soap and water.

o Arrange for the disposal of the hazardous waste through your institution's EHS
department.

Mandatory Visualization
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Chemical Handling
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Caption: Workflow for the safe handling and disposal of 1,1,1,3-Tetrachloropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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